![molecular formula C21H33Cl2NO2 B3978251 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride CAS No. 1052409-41-2](/img/structure/B3978251.png)
1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride
Overview
Description
1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride, also known as propranolol, is a beta-blocker medication that is commonly used to treat high blood pressure, angina, and other cardiovascular conditions. Propranolol is a synthetic compound that was first developed in the 1960s and has since become one of the most widely prescribed medications in the world.
Mechanism of Action
Propranolol works by blocking the beta-adrenergic receptors in the body, which are responsible for the effects of adrenaline and other stress hormones. By blocking these receptors, 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride reduces the heart rate and blood pressure, which can help to alleviate the symptoms of cardiovascular conditions.
Biochemical and Physiological Effects:
In addition to its effects on the cardiovascular system, 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride has been shown to have other biochemical and physiological effects. For example, 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride has been found to reduce the secretion of insulin and glucagon, which are hormones that regulate blood sugar levels. Propranolol has also been shown to have anti-inflammatory effects and may be beneficial in the treatment of autoimmune disorders.
Advantages and Limitations for Lab Experiments
Propranolol is commonly used in laboratory experiments to study the effects of beta-blockers on various physiological processes. One advantage of 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride is that it is a well-established medication with a known mechanism of action and relatively low toxicity. However, 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride may not be suitable for all types of experiments, and researchers must take into account the potential side effects and limitations of the drug.
Future Directions
There are many potential future directions for research on 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride and other beta-blockers. One area of interest is the use of 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride as an adjunct therapy for cancer, as some studies have suggested that beta-blockers may have anti-tumor effects. Other potential future directions include the development of new beta-blockers with improved selectivity and efficacy, as well as the investigation of the effects of beta-blockers on neurological and psychiatric conditions.
Scientific Research Applications
Propranolol has been extensively studied for its therapeutic effects on cardiovascular conditions, but it has also been the subject of research in other areas. For example, 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-2-propanol hydrochloride has been investigated for its potential use in the treatment of anxiety disorders, post-traumatic stress disorder, and even as an adjunct therapy for cancer.
properties
IUPAC Name |
1-(2-chlorophenoxy)-3-(dicyclohexylamino)propan-2-ol;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32ClNO2.ClH/c22-20-13-7-8-14-21(20)25-16-19(24)15-23(17-9-3-1-4-10-17)18-11-5-2-6-12-18;/h7-8,13-14,17-19,24H,1-6,9-12,15-16H2;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQZGYWUXTIDXEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N(CC(COC2=CC=CC=C2Cl)O)C3CCCCC3.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33Cl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1052409-41-2 | |
Record name | 2-Propanol, 1-(2-chlorophenoxy)-3-(dicyclohexylamino)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1052409-41-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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